Lithium sulphide, anhydrous

• Molecular Formula: HLi2S+
• Molecular Weight: 47.0 g/mol
• IUPAC Name: dilithium;sulfanide
• InChI: InChI=1S/2Li.H2S/h;;1H2/q2*+1;/p-1
• InChI Key: ZEBXXUVDYRCDCF-UHFFFAOYSA-M
• Canonical SMILES: [Li+].[Li+].[SH-]
• physical_description: Yellow powder with an odor of rotten eggs; [MSDSonline]

Description

Lithium sulphide, anhydrous, is an inorganic compound with the chemical formula Li₂S. It appears as a solid yellow-white deliquescent powder and is known for its high reactivity with water, releasing hydrogen sulphide gas upon hydrolysis . This compound crystallizes in the antifluorite motif and is described as the salt (Li⁺)₂S²⁻ .

Preparation Methods

Synthetic Routes and Reaction Conditions:

• Direct Synthesis: Lithium sulphide can be synthesized by directly reacting lithium with sulphur in anhydrous ammonia. The reaction is as follows: [ 2 \text{Li} + \text{S} \rightarrow \text{Li}_2\text{S} ] This method is convenient and straightforward .

• Metathesis Reactions: Another method involves metathesis reactions between lithium salts (such as lithium halides or nitrates) and sodium sulphide. This method is economical, scalable, and environmentally friendly .

• Reduction of Lithium Sulphate: Lithium sulphide can also be prepared by reducing lithium sulphate with hydrogen. This green and cost-effective method avoids side reactions and produces high-purity lithium sulphide .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: Lithium sulphide can undergo oxidation reactions, forming lithium polysulphides and eventually lithium sulphate.

Reduction: It can be reduced to lithium and elemental sulphur under specific conditions.

Hydrolysis: In the presence of water, lithium sulphide hydrolyzes to form lithium hydroxide and hydrogen sulphide gas.

Common Reagents and Conditions:

Oxidation: Oxygen or other oxidizing agents.

Reduction: Reducing agents such as hydrogen or lithium triethylborohydride.

Hydrolysis: Water or moisture in the air.

Major Products:

Oxidation: Lithium polysulphides, lithium sulphate.

Reduction: Lithium, elemental sulphur.

Hydrolysis: Lithium hydroxide, hydrogen sulphide gas.

Scientific Research Applications

Lithium sulphide has several scientific research applications, particularly in the field of energy storage:

Lithium-Sulphur Batteries: Lithium sulphide is a critical material for lithium-sulphur batteries, which are known for their high energy density and low cost.

Solid-State Electrolytes: It is used in the synthesis of sulphide solid electrolytes for solid-state lithium batteries.

Catalysis: Lithium sulphide can act as a catalyst in various chemical reactions, enhancing reaction rates and selectivity.

Mechanism of Action

The mechanism of action of lithium sulphide in lithium-sulphur batteries involves the electrochemical reduction and oxidation of sulphur species. During discharge, lithium sulphide is oxidized to form lithium polysulphides, which further oxidize to elemental sulphur. During charging, the reverse reactions occur, reducing sulphur back to lithium sulphide . This redox process is facilitated by the high ionic conductivity of lithium sulphide and its ability to form stable solid-electrolyte interphases .

Comparison with Similar Compounds

• Lithium oxide (Li₂O)
• Lithium selenide (Li₂Se)
• Lithium telluride (Li₂Te)
• Lithium polonide (Li₂Po)
• Sodium sulphide (Na₂S)
• Potassium sulphide (K₂S)
• Rubidium sulphide (Rb₂S)
• Caesium sulphide (Cs₂S)

Comparison:

• Lithium oxide (Li₂O): Unlike lithium sulphide, lithium oxide is less reactive with water and does not release hydrogen sulphide gas upon hydrolysis .
• Lithium selenide (Li₂Se) and Lithium telluride (Li₂Te): These compounds have similar structures to lithium sulphide but contain selenium and tellurium, respectively. They exhibit different electrochemical properties and reactivities .
• Sodium sulphide (Na₂S): Sodium sulphide is more soluble in water compared to lithium sulphide and is used in different industrial applications .

Lithium sulphide stands out due to its unique combination of high ionic conductivity, reactivity, and suitability for advanced battery technologies .